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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)benzoic acid

Cat. No.: B1275807

An In-depth Technical Guide on the Physicochemical Properties of 4-(4-
Bromophenoxy)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-(4-Bromophenoxy)benzoic acid, an aromatic carboxylic acid utilized in the
synthesis of pharmaceuticals and agrochemicals.[1] The information presented herein is
intended to support research and development activities by providing key data and
experimental context.

Core Physicochemical Data

A summary of the key quantitative physicochemical properties of 4-(4-
Bromophenoxy)benzoic acid is presented in Table 1. This data is essential for understanding
the compound's behavior in various experimental and formulation settings.

Table 1: Physicochemical Properties of 4-(4-Bromophenoxy)benzoic acid
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Property Value Source(s)
Molecular Formula C13HoBrOs [1112113114]
Molecular Weight 293.11 g/mol [1][3]
Melting Point 185-192 °C [1]
187-190 °C [2](3]

Boiling Point 407.0 £ 25.0 °C (Predicted) [2][3]

pKa 4.27 £ 0.10 (Predicted) [3114]
XLogP3 3.93960 [2]
Appearance White powder [1]

Purity > 97% (HPLC) [1]

CAS Number 21120-68-3 [1][21[3]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are crucial for

the replication and validation of experimental results. The following sections outline generalized

protocols applicable to the characterization of organic acids like 4-(4-Bromophenoxy)benzoic

acid.

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity. A common method for its

determination is the capillary melting point technique.

Methodology:

o Asmall, finely powdered sample of the organic solid is packed into a capillary tube.

e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate.
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e The temperature at which the solid begins to melt and the temperature at which it completely
liquefies are recorded as the melting range. For pure compounds, this range is typically
narrow.

Determination of Boiling Point

For non-volatile compounds, the boiling point is often predicted or determined under vacuum. A
standard experimental method for determining the boiling point of a liquid at atmospheric
pressure is distillation.

Methodology:
e The liquid is placed in a distillation flask.

o Athermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm of the flask.

e The liquid is heated to its boiling point.

e The temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure is recorded as the boiling point. This is indicated by a stable
temperature reading on the thermometer as the liquid actively boils and condenses.

Determination of pKa (Acid Dissociation Constant)

The pKa is a measure of the strength of an acid in solution. Potentiometric titration is a widely
used method to determine the pKa of an organic acid.

Methodology:

o A known mass of the organic acid is dissolved in a suitable solvent, typically water or a
water-alcohol mixture.

o A standardized solution of a strong base (e.g., NaOH) is gradually added to the acid solution.
e The pH of the solution is monitored using a pH meter after each addition of the base.

o Aftitration curve is generated by plotting the pH versus the volume of base added.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e The equivalence point is determined from the steepest part of the curve. The pKa is the pH
at the half-equivalence point, where half of the acid has been neutralized.[5]

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the synthesis and physicochemical
characterization of an organic acid like 4-(4-Bromophenoxy)benzoic acid.
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Caption: Experimental workflow for the synthesis and characterization of 4-(4-
Bromophenoxy)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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